Cas no 98243-57-3 (Hupehenine)

• Product Name: Hupehenine
• CAS No: 98243-57-3
• Molecular Formula: C₂₇H₄₅NO₂
• Molecular Weight: 415.6517
• MDL: MFCD07781416
• CID: 61952
• PubChem ID: 14240934

Hupehenine Properties

Names and Identifiers

• Hupehenine
• Cevane-3,6-diol, (3b,5a,6b,17b)-
• Delavine
• s9475
• Y0104
• 243H573
• HMS3887G07
• CS-0008943
• HY-N0413
• Q-100911
• MFCD07781416
• 98243-57-3
• AKOS030573536
• NS00094272
• AC-34288
• AS-56266
• (1R,2S,6S,9S,10R,11R,14S,15S,17R,18S,20S,23R,24S)-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-17,20-diol
• DA-54139
• (1R,2S,6S,9S,10R,11R,14S,15S,17R,18S,20S,23R,24S)-6,10,23-TRIMETHYL-4-AZAHEXACYCLO[12.11.0.0(2),(1)(1).0?,?.0(1)?,(2)?.0(1)?,(2)(3)]PENTACOSANE-17,20-DIOL
• (1R,2S,6S,9S,10R,11R,14S,15S,17R,18S,20S,23R,24S)-6,10,23-trimethyl-4-azahexacyclo(12.11.0.02,11.04,9.015,24.018,23)pentacosane-17,20-diol
• CHEBI:229097

• MDL： MFCD07781416
• InChIKey： NEMWYOKGHGSVSC-MSSYMPDSSA-N
• Inchi： 1S/C27H45NO2/c1-15-4-7-25-16(2)18-5-6-19-20(22(18)14-28(25)13-15)11-23-21(19)12-26(30)24-10-17(29)8-9-27(23,24)3/h15-26,29-30H,4-14H2,1-3H3/t15-,16+,17-,18-,19+,20+,21-,22+,23-,24+,25-,26+,27+/m0/s1
• SMILES： O([H])[C@]1([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]4([H])[C@@]([H])(C([H])([H])[H])[C@]5([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])N5C([H])([H])[C@@]4([H])[C@]3([H])C([H])([H])[C@]2([H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@@]21[H])O[H]

Computed Properties

• Exact Mass: 415.34503g/mol
• Surface Charge: 0
• XLogP3: 5.5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 415.34503g/mol
• Monoisotopic Mass: 415.34503g/mol
• Topological Polar Surface Area: 43.7Ų
• Heavy Atom Count: 30
• Complexity: 667
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 415.7

Experimental Properties

• LogP: 4.50110
• PSA: 43.70000
• Refractive Index: 1.577
• Boiling Point: 538.039°C at 760 mmHg
• Flash Point: 250.376°C
• Color/Form: Cryst.
• Density: 1.133

Hupehenine Security Information

• Safety Instruction： 24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Please store the product under the recommended condition sin the description
• Signal Word：warning

Hupehenine Customs Data

• HS CODE：29389090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids